(5-Cyclohexyl-1,2,4-oxadiazol-3-yl)methylamine
Overview
Description
“(5-Cyclohexyl-1,2,4-oxadiazol-3-yl)methylamine” is a chemical compound with the empirical formula C9H15N3O. It has a molecular weight of 181.23 . This compound is typically available in solid form .
Molecular Structure Analysis
The SMILES string of this compound is NCC1=NOC(C2CCCCC2)=N1 . This indicates that the compound contains a cyclohexyl group attached to an oxadiazole ring via a methylene bridge. The amine group is also attached to the methylene bridge .Physical And Chemical Properties Analysis
“(5-Cyclohexyl-1,2,4-oxadiazol-3-yl)methylamine” is a solid compound . Other physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the retrieved data.Scientific Research Applications
Medicinal Chemistry: Anticancer Agent Development
(5-Cyclohexyl-1,2,4-oxadiazol-3-yl)methylamine: has been explored for its potential in anticancer drug development. The oxadiazole moiety is known to interact with various biological targets, and modifications to this core structure can lead to compounds with significant anticancer activity. Researchers have synthesized derivatives of this compound to test against a range of cancer cell lines, evaluating their ability to inhibit cell proliferation and induce apoptosis .
Material Science: High-Energy Materials
The oxadiazole ring, present in (5-Cyclohexyl-1,2,4-oxadiazol-3-yl)methylamine , is a component of high-energy materials due to its energetic nature. These materials are used in applications requiring rapid energy release, such as propellants and explosives. The stability and energy content of these compounds are of particular interest in the field of material science .
Chemical Synthesis: Building Blocks
This compound serves as a versatile building block in chemical synthesis. Its oxadiazole ring can act as a scaffold for the construction of more complex molecules. It’s particularly useful in the synthesis of polymers, dyes, and pharmaceuticals, where the oxadiazole unit imparts desirable properties like thermal stability and electronic characteristics .
Pharmacology: Vasodilator Research
Oxadiazoles, including (5-Cyclohexyl-1,2,4-oxadiazol-3-yl)methylamine , have been investigated for their vasodilatory effects. These compounds can relax blood vessels, potentially leading to new treatments for conditions like hypertension. The mechanism of action often involves the modulation of ion channels or the interference with signal transduction pathways .
Biochemistry: Enzyme Inhibition Studies
The biochemical applications of this compound include enzyme inhibition studies. By altering the enzyme’s activity, researchers can understand the enzyme’s role in various biological processes and diseases. This knowledge is crucial for the development of enzyme inhibitors as therapeutic agents .
Neuropharmacology: Anticonvulsant Properties
In neuropharmacology, derivatives of (5-Cyclohexyl-1,2,4-oxadiazol-3-yl)methylamine have been assessed for their anticonvulsant properties. These compounds may modulate neurotransmitter release or receptor activity, providing a basis for new treatments for epilepsy and other seizure disorders .
Safety And Hazards
properties
IUPAC Name |
(5-cyclohexyl-1,2,4-oxadiazol-3-yl)methanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3O/c10-6-8-11-9(13-12-8)7-4-2-1-3-5-7/h7H,1-6,10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
POFAHYUTBXLOBQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2=NC(=NO2)CN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Cyclohexyl-1,2,4-oxadiazol-3-yl)methylamine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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